![molecular formula C10H11N3O B1268405 3-Amino-2-ethylquinazolin-4(3H)-one CAS No. 50547-51-8](/img/structure/B1268405.png)
3-Amino-2-ethylquinazolin-4(3H)-one
Overview
Description
Introduction 3-Amino-2-ethylquinazolin-4(3H)-one is a compound of interest in the field of organic chemistry due to its structural uniqueness and potential applications. The compound belongs to the quinazolinone family, a class of heterocyclic aromatic organic compounds. Quinazolinones are known for their diverse pharmacological activities and their use as key intermediates in the synthesis of various pharmaceuticals and fine chemicals.
Synthesis Analysis The synthesis of quinazolinone derivatives, including 3-Amino-2-ethylquinazolin-4(3H)-one, involves several methodologies. A common approach involves the condensation of 2-aminobenzamide with aldehydes and ketones in the presence of catalysts such as zirconium(IV) chloride, producing 2,3-dihydroquinazolin-4(1H)-ones in high yields under mild conditions (Abdollahi-Alibeik & Shabani, 2011). Another synthesis route involves the organocatalytic activation of aldehydes for the synthesis of tertiary amines, showcasing the versatility of the quinazolinone scaffold (Thakur et al., 2018).
Molecular Structure Analysis Quinazolinones possess a bicyclic structure comprising a benzene ring fused to a pyrimidine ring. The presence of the amino group and the ethyl side chain in 3-Amino-2-ethylquinazolin-4(3H)-one significantly affects its electronic structure and reactivity, offering multiple sites for further functionalization and chemical reactions.
Chemical Reactions and Properties Quinazolinones are versatile intermediates in organic synthesis. They undergo various chemical reactions, including alkylation, acylation, and condensation, to yield a plethora of structurally diverse compounds. The reactivity of 3-Amino-2-ethylquinazolin-4(3H)-one allows for the synthesis of derivatives with potential antifungal and antimicrobial properties, as demonstrated by the synthesis and evaluation of 3-[(1-aminomethyl)-5,7-dimethyl-2-oxoindolin-3-ylidene]amino-2-phenylquinazolin-4(3H)-ones (Chaudhary et al., 2022).
Scientific Research Applications
Enzyme Inhibition Properties
3-Amino-2-ethylquinazolin-4(3H)-one has been utilized in the synthesis of novel quinazolinone derivatives with significant enzyme inhibition properties. These compounds were tested against various metabolic enzymes, including α-glucosidase, acetylcholinesterase, and human carbonic anhydrases I and II. The novel compounds exhibited notable inhibition capabilities, demonstrating their potential in therapeutic applications (Tokalı et al., 2021).
Antimalarial Activity
Research on 2-Aminoquinazolin-4(3H)-ones, closely related to 3-Amino-2-ethylquinazolin-4(3H)-one, has identified them as promising leads for antimalarial drug development. These compounds showed inhibitory effects on malaria digestive vacuole plasmepsins, which are critical to the malaria parasite's survival (Rasina et al., 2016).
Synthesis of Heterocyclic Systems
3-Amino-2-ethylquinazolin-4(3H)-one has been employed in the synthesis of a range of heterocyclic systems. These systems include 1-substituted 1H-1,2,3,4-tetrazoles and benzazoles, showcasing the versatility of 3-Amino-2-ethylquinazolin-4(3H)-one in facilitating the assembly of complex molecular structures (Aridoss & Laali, 2011).
Corrosion Inhibition
Schiff bases derived from 3-Amino-2-ethylquinazolin-4(3H)-one have demonstrated significant efficiency as corrosion inhibitors. These compounds, particularly 3-((4-hydroxybenzylidene)amino)-2-methylquinazolin-4(3H)-one, have shown high inhibition efficiencies in protecting mild steel against acid corrosion, highlighting their potential in industrial applications (Jamil et al., 2018).
Anti-tuberculosis Activity
Novel 3-(((substituted phenyl)amino)methyl)-2-methylquinazolin-4(3H)-one compounds, synthesized from 3-Amino-2-ethylquinazolin-4(3H)-one, have shown potent anti-tuberculosis activity. Some of these compounds exhibited activity comparable to standard anti-tuberculosis drugs, indicating their potential as new therapeutic agents (Panneerselvam et al., 2016).
properties
IUPAC Name |
3-amino-2-ethylquinazolin-4-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3O/c1-2-9-12-8-6-4-3-5-7(8)10(14)13(9)11/h3-6H,2,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VAXBRNDGRQUZHY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC2=CC=CC=C2C(=O)N1N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20341947 | |
Record name | 3-Amino-2-ethylquinazolin-4(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20341947 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-2-ethylquinazolin-4(3H)-one | |
CAS RN |
50547-51-8 | |
Record name | 3-Amino-2-ethylquinazolin-4(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20341947 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Amino-2-ethyl-4(3H)-quinazolinone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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